
An In-depth Technical Guide to the
Spectroscopic Data of Axitinib Impurity C

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Axitinib Impurity c

Cat. No.: B15815622

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific, experimentally-derived quantitative spectroscopic data for Axitinib
Impurity C is not publicly available. The data presented in this guide is hypothesized based on

the known chemical structure of the impurity and established principles of NMR and MS

spectroscopy for its constituent functional groups.

Axitinib Impurity C, identified as 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide, is a known

process-related impurity and potential degradation product of the tyrosine kinase inhibitor,

Axitinib.[1][2][3] Its effective identification and characterization are crucial for ensuring the

quality, safety, and efficacy of the active pharmaceutical ingredient (API). This guide provides a

detailed overview of its expected spectroscopic data and the methodologies for its analysis.

Chemical Structure and Properties
IUPAC Name: 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide[1][2][4]

CAS Number: 1959572-97-4[1][2][4]

Molecular Formula: C₁₅H₁₃N₃O₂S[4]
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Molecular Weight: 299.35 g/mol [4]

Predicted Spectroscopic Data
The following tables summarize the predicted Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) data for Axitinib Impurity C. These predictions are based on the analysis

of its structural components: an indazole ring, an N-methylbenzamide moiety, and a sulfoxide

linker.

Table 1: Predicted ¹H NMR Spectroscopic Data (500 MHz, DMSO-d₆)

Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~13.1 br s 1H Indazole N-H

~8.1 s 1H Indazole H-3

~7.8-7.9 m 2H Aromatic H

~7.5-7.6 m 3H Aromatic H

~7.3-7.4 m 2H Aromatic H

~2.8 d 3H N-CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data (125 MHz, DMSO-d₆)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.pharmaceresearch.com/public/products/axitinib-impurity-c
https://www.benchchem.com/product/b15815622/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-axitinib-impurity-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ) ppm Assignment

~168 C=O (amide)

~140-150 Aromatic C

~135 Aromatic C

~130-133 Aromatic C

~120-128 Aromatic C

~110-115 Aromatic C

~26 N-CH₃

Table 3: Predicted Mass Spectrometry Data

m/z Interpretation

300.08 [M+H]⁺ (Monoisotopic mass: 299.07)

284.08 [M+H-O]⁺

252.06 [M+H-O-S]⁺ or [M+H-SO]⁺

147.04 [C₈H₆NO]⁺

135.06 [C₇H₇N₂S]⁺

118.06 [C₇H₆N₂]⁺

Experimental Protocols
The following are detailed methodologies for the key experiments that would be cited for the

spectroscopic analysis of Axitinib Impurity C.

1. High-Performance Liquid Chromatography (HPLC) for Purity Determination

Instrumentation: A standard HPLC system equipped with a PDA detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).
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Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1%

orthophosphoric acid) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV detection at an appropriate wavelength, typically around 235 nm.[5][6]

Injection Volume: 10 µL.

Column Temperature: 30 °C.

2. Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Fragmentation

Analysis

Instrumentation: An HPLC system coupled to a mass spectrometer with an electrospray

ionization (ESI) source.

Chromatographic Conditions: Similar to the HPLC method described above.

Ionization Mode: ESI in positive ion mode is generally effective for this class of compounds.

MS Parameters (Typical):

Capillary Voltage: 4000 V

Fragmentation Voltage: 150 V

Nebulizing Gas Pressure: 55 psi

Drying Gas (Nitrogen) Flow Rate: 12 L/min

Drying Gas Temperature: 350 °C

Data Acquisition: Full scan mode (e.g., m/z 50-1700) for identification and product ion scan

mode for fragmentation analysis.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher).
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Sample Preparation: Dissolution of the sample in a deuterated solvent (e.g., DMSO-d₆ or

CDCl₃).

Experiments:

¹H NMR for proton environment analysis.

¹³C NMR for carbon skeleton determination.

2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) to

establish connectivity and finalize the structure.

Visualizations
Logical Relationship between Axitinib and Axitinib Impurity C
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Caption: Formation of Axitinib Impurity C from Axitinib via oxidation.

General Experimental Workflow for Impurity Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic Data
of Axitinib Impurity C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15815622/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-axitinib-impurity-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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